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Compound of Interest

Compound Name: 2-Amino-5-methylnicotinonitrile

CAS No.: 38076-78-7

Cat. No.: B1282199

Get Quote

Welcome to the technical support center for the synthesis of 2-Amino-5-methylnicotinonitrile.

This guide is designed for researchers, medicinal chemists, and process development

professionals. Here, we move beyond simple procedural lists to provide a deep dive into the

causality behind experimental choices, offering robust, field-tested protocols and

troubleshooting advice in a direct question-and-answer format to help you maximize your

reaction yields and purity.

Core Synthetic Strategy: A Two-Step Approach
The most reliable and high-yielding pathway to 2-Amino-5-methylnicotinonitrile begins with

the commercially available starting material, 2-Amino-5-methylpyridine. The strategy involves

two key transformations:

Regioselective Halogenation: Introduction of a halogen (typically bromine) at the C3 position

of the pyridine ring. This step is critical for activating the position for the subsequent

cyanation.
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Transition Metal-Catalyzed Cyanation: Displacement of the C3-halogen with a nitrile group to

form the final product.

This two-step sequence provides a more controlled and generally higher-yielding route than

attempting direct C-H cyanation, which often suffers from a lack of regioselectivity and harsh

reaction conditions.
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Starting Material

Step 1: Halogenation

Key Intermediate

Step 2: Cyanation

Final Product

2-Amino-5-methylpyridine

Selective C3-Halogenation
(e.g., Bromination)

 Halogenating Agent
(e.g., NBS)

2-Amino-3-bromo-5-methylpyridine

Palladium-Catalyzed Cyanation

 Cyanide Source (e.g., Zn(CN)₂)
Pd Catalyst (e.g., Pd(OAc)₂)

2-Amino-5-methylnicotinonitrile
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Palladium-Catalyzed Cyanation Cycle

Pd(0)L₂

Oxidative
Addition

 Ar-Br

Transmetalation
(Cyanide Transfer)

 [Ar-Pd(II)-Br]L₂

Reductive
Elimination

 [Ar-Pd(II)-CN]L₂
(from Zn(CN)₂)

 Ar-CN

2-Amino-5-methyl-
nicotinonitrile

2-Amino-3-bromo-
5-methylpyridine

Zn(CN)₂
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1282199?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

